4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol

• IUPAC Name: (3-aminothieno[2,3-b]pyridin-2-yl)-(3,4-dihydroxyphenyl)methanone
• InChI: InChI=1S/C14H10N2O3S/c15-11-8-2-1-5-16-14(8)20-13(11)12(19)7-3-4-9(17)10(18)6-7/h1-6,17-18H,15H2
• InChI Key: VIUJLSIFEYAIOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC(=C2N)C(=O)C3=CC(=C(C=C3)O)O
• Molecular Formula: C14H10N2O3S
• Molecular Weight: 286.31 g/mol

Description

“4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol” is a derivative of 3-aminothieno[2,3-b]pyridine. Thieno[2,3-b]pyridines are an important class of compounds due to their pharmacological and biological utility, including anticancer, antidermatophytic, antimalarial, anti-Alzheimer’s, antifungal, anti-inflammatory, insecticidal, and antiviral activities.

Synthesis Analysis

The synthesis of 3-aminothieno[2,3-b]pyridine derivatives has been achieved through various methods. One such method involves the palladium-catalyzed C-N Buchwald-Hartwig coupling of methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate with different bromonitrobenzenes, followed by reduction of the nitro groups of the coupling products.

Chemical Reactions Analysis

The chemical reactions involving 3-aminothieno[2,3-b]pyridine derivatives have been studied. For instance, noncatalyzed, regio- and stereoselective hypochlorite oxidation of 3-aminothieno[2,3-b]pyridine-2-carboxamides has been presented.

Scientific Research Applications

Oxidative Dimerization Studies

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Precursor for Microwave-Assisted Synthesis

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Biological Activity

The compound has shown promising biological activity. Specifically, it has demonstrated potential in the treatment of various diseases, including:

Inhibitory Activity

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LIMK1 Inhibition

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Synthesis of Pyrimidine Hybrids

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Mechanism of Action

Target of Action

The primary target of 4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol is Cyclin-Dependent Kinase 8 (CDK8) . CDK8 is a protein kinase that plays a crucial role in cell cycle regulation and is associated with various diseases when dysregulated .

Mode of Action

The compound interacts with its target, CDK8, most likely through inhibition . By inhibiting CDK8, the compound can disrupt the normal cell cycle regulation, leading to changes in cellular processes .

Biochemical Pathways

The inhibition of CDK8 affects the cell cycle regulation pathway . This disruption can lead to downstream effects such as cell cycle arrest, apoptosis, or changes in gene expression .

Pharmacokinetics

Similar compounds have been shown to have good oral bioavailability . The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would need to be studied further for a more comprehensive understanding.

Result of Action

The result of the compound’s action on CDK8 can lead to changes in cell behavior. For instance, inhibition of CDK8 can lead to cell cycle arrest or apoptosis . These effects can be beneficial in the treatment of diseases characterized by uncontrolled cell proliferation, such as cancer .

Action Environment

The action, efficacy, and stability of 4-{3-aminothieno[2,3-b]pyridine-2-carbonyl}benzene-1,2-diol can be influenced by various environmental factors. For instance, the nature of solvents used can affect the oxidation process of similar compounds . Additionally, temperature and reaction times can also influence the synthesis and activity of similar compounds .

Future Directions

The future directions in the research of 3-aminothieno[2,3-b]pyridine derivatives could involve further exploration of their biological activity and potential applications in the treatment of various diseases.